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Compound of Interest

Compound Name: 3-Ethylphenol

Cat. No.: B1664133 Get Quote

The conventional and most established method for producing 3-ethylphenol from

ethylbenzene is a multi-stage process involving sulfonation, isomeric rearrangement, selective

hydrolysis, and alkali fusion.[2][3][4] This pathway is designed to selectively produce the meta-

isomer, which is often challenging to obtain through direct alkylation methods.

The overall workflow for this synthesis is depicted below.
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Step 1: Sulfonation & Isomerization

Step 2: Selective Hydrolysis

Step 3: Alkali Fusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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